Cas no 886780-17-2 (tert-butyl 3-cyclopentylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-cyclopentylpiperazine-1-carboxylate
• CAS No: 886780-17-2
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 2811537
• PubChem ID: 72210730
• Update Time: 2025-05-20

tert-butyl 3-cyclopentylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOPENTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB47910
• AB47911
• AB47914
• (R)-3-CYCLOPENTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• (S)-3-CYCLOPENTYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 3-cyclopentylpiperazine-1-carboxylate

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-9-8-15-12(10-16)11-6-4-5-7-11/h11-12,15H,4-10H2,1-3H3
• InChI Key： PKFRBQGRHHLBGM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C1)C1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 3-cyclopentylpiperazine-1-carboxylate

tert-butyl 3-cyclopentylpiperazine-1-carboxylate (CAS No: 886780-17-2)

tert-butyl 3-cyclopentylpiperazine-1-carboxylate, also known by its CAS number 886780-17-2, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a piperazine ring with a cyclopentyl group and a tert-butyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential uses in drug design, polymer synthesis, and advanced materials development.

The molecular formula of tert-butyl 3-cyclopentylpiperazine-1-carboxylate is C₁₉H₃₀N₂O₂, and its molecular weight is approximately 326.44 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 155°C and a boiling point exceeding 400°C under normal pressure. Its solubility in common organic solvents such as dichloromethane, THF, and DMF is moderate, making it suitable for various synthetic procedures.

The synthesis of tert-butyl 3-cyclopentylpiperazine-1-carboxylate typically involves multi-step reactions, often starting from readily available starting materials such as cyclopentanone or piperazine derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are highly valuable in chiral recognition studies and asymmetric catalysis.

In terms of applications, tert-butyl 3-cyclopentylpiperazine-1-carboxylate has garnered attention in the pharmaceutical industry due to its potential as a building block for bioactive compounds. Its piperazine ring is known to exhibit moderate to high binding affinity for certain biological targets, such as GPCRs and kinases, making it a promising candidate for drug discovery programs targeting various therapeutic areas including cancer, inflammation, and neurodegenerative diseases.

Beyond pharmaceutical applications, this compound has also found utility in polymer chemistry as a monomer for the synthesis of novel polyamides and polyurethanes. The cyclopentane ring imparts rigidity to the polymer backbone, while the tert-butyl group enhances thermal stability and chemical resistance. Recent studies have demonstrated the use of this compound in the development of high-performance polymers for aerospace and automotive industries.

In terms of recent research advancements, scientists have explored the use of tert-butyl 3-cyclopentylpiperazine-1-carboxylate in click chemistry reactions to construct complex molecular architectures with unprecedented efficiency. The compound's reactivity under copper-catalyzed azide-alkyne cycloaddition (CuAAC) conditions has been extensively studied, paving the way for its application in rapid drug screening platforms.

The environmental impact of synthesizing and using tert-butyl 3-cyclopentylpiperazine-1-carboxylate has also been a topic of interest among green chemists. Researchers have developed eco-friendly synthesis routes that minimize waste generation and utilize renewable feedstocks. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing practices.

In conclusion, tert-butyl 3-cyclopentylpiperazine-1-carboxylate (CAS No: 886780-17-2) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent innovations in synthetic methodologies and application areas, positions it as a key player in advancing modern chemical research and industrial development.